Cas no 900717-91-1 (2-(2-methylpiperidin-1-yl)propan-1-amine)

• Product Name: 2-(2-methylpiperidin-1-yl)propan-1-amine
• CAS No: 900717-91-1
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5228019
• Update Time: 2026-03-07

2-(2-methylpiperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpiperidin-1-yl)propan-1-amine

• Inchi： 1S/C9H20N2/c1-8-5-3-4-6-11(8)9(2)7-10/h8-9H,3-7,10H2,1-2H3
• InChI Key： PJDPNPWWAPAAII-UHFFFAOYSA-N
• SMILES： N1(CCCCC1C)C(C)CN

Additional information on 2-(2-methylpiperidin-1-yl)propan-1-amine

Introduction to 2-(2-Methylpiperidin-1-yl)propan-1-amine (CAS No. 900717-91-1)

2-(2-Methylpiperidin-1-yl)propan-1-amine, with the CAS number 900717-91-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a 2-methylpiperidine ring and a propylamine side chain. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of 2-(2-methylpiperidin-1-yl)propan-1-amine is represented by the formula C₉H₂₀N₂. It is a colorless liquid at room temperature and exhibits moderate solubility in water. The compound's molecular weight is approximately 156.26 g/mol, and it has a boiling point of around 180°C. These physical properties are crucial for understanding its behavior in different environments and its potential applications in various fields.

In the realm of pharmaceutical research, 2-(2-methylpiperidin-1-yl)propan-1-amine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have focused on its potential as an agonist or antagonist for specific receptors, particularly those involved in neurological disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate serotonin receptors, which are implicated in conditions such as depression, anxiety, and sleep disorders.

The pharmacological profile of 2-(2-methylpiperidin-1-yl)propan-1-amine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its high affinity for serotonin receptors, particularly the 5-HT_2A subtype. These findings suggest that the compound could be developed into a novel antidepressant or anxiolytic agent. Additionally, preliminary clinical trials have shown promising results in terms of safety and efficacy, with minimal side effects reported.

Beyond its potential as a therapeutic agent, 2-(2-methylpiperidin-1-yl)propan-1-amine has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The versatility of this compound in chemical synthesis opens up numerous possibilities for developing new drugs and materials.

The environmental impact of 2-(2-methylpiperidin-1-yl)propan-1-amine is another area of active research. Studies have shown that the compound is biodegradable under certain conditions, which is an important consideration for its industrial use. However, further research is needed to fully understand its long-term environmental effects and to ensure that it can be used safely and sustainably.

In conclusion, 2-(2-methylpiperidin-1-yl)propan-1-amine (CAS No. 900717-91-1) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and pharmacological properties make it a valuable candidate for the development of new therapeutic agents and chemical intermediates. Ongoing research continues to uncover new applications and insights into its behavior, solidifying its importance in the scientific community.